Cas no 1361837-66-2 (3',4'-Dichloro-3-fluoro-biphenyl-2-ol)

• Product Name: 3',4'-Dichloro-3-fluoro-biphenyl-2-ol
• CAS No: 1361837-66-2
• MF: C₁₂H₇Cl₂FO
• MW: 257.087785005569
• CID: 4996006
• Update Time: 2025-06-08

3',4'-Dichloro-3-fluoro-biphenyl-2-ol Chemical and Physical Properties

Names and Identifiers

• 3',4'-Dichloro-3-fluoro-biphenyl-2-ol

• Inchi： 1S/C12H7Cl2FO/c13-9-5-4-7(6-10(9)14)8-2-1-3-11(15)12(8)16/h1-6,16H
• InChI Key： MQKHVBPDUMPKFF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=CC=C(C=1O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 239
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2

Additional information on 3',4'-Dichloro-3-fluoro-biphenyl-2-ol

Comprehensive Overview of 3',4'-Dichloro-3-fluoro-biphenyl-2-ol (CAS No. 1361837-66-2)

3',4'-Dichloro-3-fluoro-biphenyl-2-ol (CAS No. 1361837-66-2) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This compound belongs to the biphenyl family, characterized by the presence of two benzene rings connected by a single bond. The addition of chloro and fluoro substituents enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals often search for terms like "biphenyl derivatives," "halogenated aromatic compounds," and "fluoro-chloro biphenyl synthesis" to explore its uses further.

The molecular structure of 3',4'-Dichloro-3-fluoro-biphenyl-2-ol features a hydroxyl group at the 2-position, which contributes to its polarity and solubility in organic solvents. This property is particularly relevant in the development of advanced materials, such as liquid crystals and polymers, where precise molecular design is critical. Recent trends in sustainable chemistry have also sparked interest in halogenated compounds like this one, as they can serve as building blocks for eco-friendly alternatives. Searches for "green chemistry applications of biphenyls" and "sustainable halogenated intermediates" reflect this growing focus.

In pharmaceutical research, 3',4'-Dichloro-3-fluoro-biphenyl-2-ol is explored for its potential as a scaffold in drug discovery. Its ability to undergo selective functionalization makes it a candidate for designing molecules with targeted biological activity. Queries such as "biphenyl-based drug candidates" and "fluorinated pharmaceuticals" highlight the compound's relevance in this field. Additionally, its stability under various conditions makes it suitable for use in agrochemical formulations, where durability and efficacy are paramount.

The synthesis of 3',4'-Dichloro-3-fluoro-biphenyl-2-ol typically involves multi-step reactions, including halogenation and coupling processes. Advanced techniques like palladium-catalyzed cross-coupling have been employed to achieve high yields and purity. This aligns with the broader interest in "efficient synthetic routes for halogenated biphenyls" and "catalysis in organic synthesis," which are frequently searched topics among chemists. The compound's characterization is often performed using NMR, HPLC, and mass spectrometry, ensuring compliance with industry standards.

Environmental and safety considerations are also critical when working with 3',4'-Dichloro-3-fluoro-biphenyl-2-ol. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to minimize any potential risks. This aligns with the increasing demand for "safe handling of halogenated compounds" and "environmental impact of aromatic intermediates," which are common concerns among professionals. Regulatory frameworks such as REACH and FDA guidelines provide additional guidance for its use in commercial applications.

Looking ahead, the versatility of 3',4'-Dichloro-3-fluoro-biphenyl-2-ol positions it as a key player in emerging technologies. From nanomaterials to renewable energy solutions, its applications continue to expand. Searches for "future of biphenyl chemistry" and "innovative uses of halogenated aromatics" underscore the compound's potential to drive advancements across multiple sectors. As research progresses, this compound is likely to remain a focal point for scientists and engineers alike.

In summary, 3',4'-Dichloro-3-fluoro-biphenyl-2-ol (CAS No. 1361837-66-2) is a multifaceted compound with broad applicability in chemistry, pharmaceuticals, and materials science. Its unique properties and adaptability make it a subject of ongoing exploration, as evidenced by the diverse range of search queries and research initiatives surrounding it. By staying informed about the latest developments, professionals can leverage its potential to innovate and solve complex challenges in their respective fields.